Cas no 7383-62-2 (Acetic acid, mercapto-, 2-methylpropyl ester)

• Product Name: Acetic acid, mercapto-, 2-methylpropyl ester
• CAS No: 7383-62-2
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 541915
• PubChem ID: 13807558
• Update Time: 2025-04-19

Acetic acid, mercapto-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, mercapto-, 2-methylpropyl ester
• 2-methylpropyl 2-sulfanylacetate
• 7383-62-2
• AKOS006295596
• 2-Methylpropyl sulfanylacetate
• DTXSID20550113
• SCHEMBL2136463

• Inchi： 1S/C6H12O2S/c1-5(2)3-8-6(7)4-9/h5,9H,3-4H2,1-2H3
• InChI Key： OBYAUZMNAAKUCB-UHFFFAOYSA-N
• SMILES： SCC(=O)OCC(C)C

Computed Properties

• Exact Mass: 148.05586
• Monoisotopic Mass: 148.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• PSA: 26.3